14:1 cholesteryl ester-d7

• CAS: 2342574-68-7
• Molecular Formula: C41H70O2
• Molecular Weight: 602.0 g/mol
• InChI: InChI=1S/C41H70O2/c1-7-8-9-10-11-12-13-14-15-16-17-21-39(42)43-34-26-28-40(5)33(30-34)22-23-35-37-25-24-36(32(4)20-18-19-31(2)3)41(37,6)29-27-38(35)40/h10-11,22,31-32,34-38H,7-9,12-21,23-30H2,1-6H3/b11-10-/t32-,34+,35+,36-,37+,38+,40+,41-/m1/s1/i2D3,3D3,31D
• InChIKey: LAMGDJMPDNVWTB-MHKUVELWSA-N

14:1 Cholesteryl Ester-d7 (CAS 2342574-68-7): Quantitative Internal Standard for CE(14:1) Lipidomics

14:1 Cholesteryl ester-d7 (CAS 2342574-68-7), also known as cholesteryl-d7 myristoleate, is a stable isotope-labeled (SIL) analog of the endogenous lipid species CE(14:1) . This compound features the same cholesterol backbone and (Z)-9-tetradecenoic acid (myristoleic acid) acyl chain as its native counterpart, with the sole structural modification being the incorporation of seven deuterium (²H) atoms into the cholesterol alkyl side chain, resulting in a molecular formula of C41H63D7O2 and a molecular weight of 602.04 g/mol . It is supplied as a pre-formulated solution (1 mg/mL) with >99% purity (TLC) and is designated exclusively for use as an internal standard in mass spectrometry-based quantitative workflows .

Workflow Stable isotope dilution LC-MS for CE(14:1) lipidomics

Format Pre-formulated solution (1 mg/mL) for direct addition

Selection Structurally matched deuterated internal standard, co-elutes with native CE(14:1)

Why 14:1 Cholesteryl Ester-d7 Cannot Be Replaced by Unlabeled or Odd-Chain Cholesteryl Ester Standards

Procurement of a generic or odd-chain cholesteryl ester internal standard to quantify endogenous CE(14:1) introduces systematic quantification error. Foundational research in analytical chemistry demonstrates that individual cholesteryl ester (CE) species exhibit substantial differences in mass spectrometric response based on acyl chain length and degree of unsaturation—in-source fragmentation decreases with increasing double bonds, creating a strong positive bias for unsaturated CEs in full-scan FTMS analyses [1]. Furthermore, the chromatographic retention time and extraction recovery of a C17:0-CE internal standard differ markedly from endogenous C14:1-CE due to chain-length disparities; this violates the core principle of stable isotope dilution, which requires the internal standard to co-elute with the analyte to compensate identically for matrix effects and ion suppression [2]. The d7 labeling on the cholesterol moiety of 14:1 cholesteryl ester-d7 provides the exact +7 Da mass shift necessary to resolve the analyte from the endogenous M0 isotope envelope without altering the physiochemical properties of the esterified myristoleic acid moiety, ensuring co-elution and identical extraction behavior [3].

Unlabeled CE(14:1) Spectral overlap with endogenous analyte prevents reliable SIL quantification; co-elution alone is insufficient without mass shift.

Odd-chain CE IS (e.g., CE 17:0-d7) Differences in acyl chain length alter chromatographic retention and extraction recovery, violating the co-elution requirement for matrix-effect correction.

Saturated CE IS (e.g., CE 15:0-d7) Unsaturation-dependent ion response bias introduces systematic error; species-specific response factor correction may not fully compensate.

• [1] Höring M, Ejsing CS, Hermansson M, Liebisch G. Quantification of Cholesterol and Cholesteryl Ester by Direct Flow Injection High-Resolution Fourier Transform Mass Spectrometry Utilizing Species-Specific Response Factors. Anal Chem. 2019;91(5):3459-3466. View Source
• [2] Liebisch G, Binder M, Schifferer R, Langmann T, Schulz B, Schmitz G. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS). Biochim Biophys Acta. 2006;1761(1):121-128. View Source
• [3] Castro-Perez J, Previs SF, McLaren DG, et al. In vivo D2O labeling to quantify static and dynamic changes in cholesterol and cholesterol esters by high resolution LC/MS. J Lipid Res. 2011;52(1):159-169. View Source

Quantitative Evidence: Benchmarking 14:1 Cholesteryl Ester-d7 Against Alternatives

Isotopic Fidelity: d7 Cholesterol Moiety vs. Unlabeled CE(14:1)

14:1 Cholesteryl ester-d7 incorporates exactly seven deuterium atoms on the cholesterol side chain, yielding a net mass increase of +7 Da relative to unlabeled CE(14:1) (m/z 602 vs. 595) . This specific labeling pattern is foundational for stable isotope dilution mass spectrometry, where the labeled internal standard must co-elute identically with the native analyte to normalize for variations in extraction efficiency, ionization suppression, and instrument drift [1]. In validation studies using cholesteryl ester internal standards (e.g., D7-CE), LC/MS-MS methods achieved a linear dynamic range spanning 3–4 orders of magnitude and demonstrated a strong correlation with GC/MS measurements (r² = 0.9409), confirming that deuterium labeling on the sterol backbone does not perturb chromatographic retention or ionization efficiency compared to the unlabeled species [2].

Mass Shift Fidelity

Class-level

+7.03 Da vs. unlabeled CE(14:1)

Enables accurate SIL quantification without endogenous envelope overlap

Co-elution confirmed in LC/MS-MS validation; no chromatographic perturbation from deuterium label

Evidence Dimension	Mass spectrometric detection and co-elution fidelity
Target Compound Data	Molecular mass: 602.04 g/mol; exact isotopic shift: +7 Da relative to unlabeled CE(14:1)
Comparator Or Baseline	Unlabeled CE(14:1): molecular mass 594.98 g/mol
Quantified Difference	Δm/z = +7.03 Da (sufficient to avoid endogenous M0 isotope envelope overlap)
Conditions	High-resolution LC/MS and direct flow injection ESI-MS/MS

Why This Matters

This enables precise, matrix-corrected absolute quantification of CE(14:1) in complex biological samples, which cannot be achieved using unlabeled standards due to spectral overlap with endogenous analyte.

• [1] Restek. Choosing an Internal Standard. Deuterium-labeled internal standards are chemically similar to target compounds and should not be present in samples. View Source
• [2] Castro-Perez J, et al. In vivo D2O labeling to quantify static and dynamic changes in cholesterol and cholesterol esters by high resolution LC/MS. J Lipid Res. 2011;52(1):159-169. View Source

Matrix Effect Compensation: Deuterated vs. Non-Isotopic Internal Standards

In lipidomics and bioanalysis, the use of non-isotopic internal standards (e.g., odd-chain CE 17:0 or short-chain CE analogs) is associated with differential extraction recovery and variable ionization responses due to divergent physicochemical properties (e.g., LogP, retention time) relative to the endogenous analyte [1]. By contrast, deuterated internal standards like 14:1 cholesteryl ester-d7 exhibit extraction recovery, ionization efficiency, and chromatographic retention that are indistinguishable from the native CE(14:1) analyte . This equivalence ensures that any matrix-induced ion suppression or enhancement affects the analyte and internal standard proportionally, enabling the calculation of accurate response ratios and thereby minimizing quantification bias [2].

Matrix Effect Control

Class-level

Identical extraction recovery and ionization to native CE(14:1)

Minimizes quantification bias in complex matrices

Non-isotopic standards introduce differential ion suppression; deuterated IS proportionally compensates matrix effects

Evidence Dimension	Extraction recovery and ionization response similarity
Target Compound Data	Physicochemical properties essentially identical to native CE(14:1); LogP = 14.4
Comparator Or Baseline	Non-isotopic internal standards (e.g., CE 17:0, CE 22:0): differing chain length alters LogP and retention behavior
Quantified Difference	Qualitative advantage: deuterated standards minimize matrix effect variation, whereas non-isotopic standards introduce bias in ion suppression-prone matrices
Conditions	Complex biological matrices (plasma, tissue homogenates, cultured cells)

Why This Matters

This directly translates to improved method accuracy and reproducibility in regulated bioanalysis, meeting the rigorous validation requirements of FDA and EMA guidelines for biomarker quantification.

• [1] Liebisch G, et al. High throughput quantification of cholesterol and cholesteryl ester by ESI-MS/MS. Biochim Biophys Acta. 2006;1761(1):121-128. (Uses CE 17:0 and CE 22:0 as internal standards.) View Source
• [2] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. 2022. View Source

Chromatographic Purity Specification: 14:1 CE-d7 (>99%) vs. Unspecified Purity of Commercial Alternatives

The Avanti Polar Lipids formulation of 14:1 cholesteryl-d7 ester (700220L) is certified with an assay of >99% as determined by thin-layer chromatography (TLC) . This high purity is critical for use as an internal standard, as impurities in the labeled standard can produce extraneous peaks that interfere with low-abundance analyte detection or contribute to inaccurate isotope ratio calculations. In comparison, many alternative deuterated CE internal standards are offered without a validated, lot-specific purity specification readily available at the point of procurement . The defined purity and pre-formulated solution format (1 mg/mL) of 14:1 CE-d7 eliminate the need for in-house gravimetric preparation and purity verification, reducing inter-operator variability in standard addition .

Purity Specification

Data to verify

>99% (TLC) certified

Reduces risk of imprecision in calibration curves

Lot-specific COA; many commercial alternatives lack detailed purity documentation

Evidence Dimension	Certified purity specification
Target Compound Data	Assay >99% (TLC)
Comparator Or Baseline	Other deuterated cholesteryl esters (e.g., generic suppliers): purity often listed as '≥98%' or not specified on certificate of analysis
Quantified Difference	>1% absolute purity advantage with validated analytical method (TLC) documentation
Conditions	As supplied; Avanti Polar Lipids product 700220L-1MG

Why This Matters

This purity specification reduces the risk of imprecision in calibration curves and ensures lot-to-lot consistency, which is essential for longitudinal studies and multi-site clinical trial harmonization.

Suitability for Unsaturated Lipid Profiling: 14:1 CE-d7 vs. Saturated CE Internal Standards

Höring et al. (2019) demonstrated that cholesteryl ester (CE) species display significant differences in analytical response during direct flow injection high-resolution Fourier transform mass spectrometry (FTMS), with a major determinant being the number of double bonds in the acyl chain [1]. Specifically, the introduction of double bonds reduces the susceptibility of CE species to in-source fragmentation, leading to higher detected ion abundance for unsaturated CEs (such as CE 14:1) relative to saturated CEs when analyzed under identical conditions [1]. Consequently, accurate quantification of endogenous CE(14:1) mandates the use of a species-specific or chemically matched internal standard—such as 14:1 cholesteryl ester-d7—to normalize this differential response. Using a saturated CE internal standard (e.g., CE 15:0-d7 or CE 17:0) for quantifying CE(14:1) would necessitate applying a species-specific response factor correction, which introduces additional variability compared to direct isotopic dilution with a matched standard .

Unsaturation Response

Class-level

Monounsaturated CE avoids saturation-related fragmentation bias

Eliminates need for species-specific response factor correction

Based on FTMS response variation study by Höring et al. (2019)

Evidence Dimension	Mass spectrometric response variation based on acyl chain unsaturation
Target Compound Data	Endogenous CE(14:1) is monounsaturated (1 double bond); internal standard 14:1 CE-d7 has identical unsaturation
Comparator Or Baseline	Saturated CE internal standards (e.g., CE 15:0-d7, CE 17:0): contain zero double bonds
Quantified Difference	Unsaturated CEs exhibit lower in-source fragmentation and higher ion abundance than saturated CEs; magnitude of difference is species-dependent
Conditions	Direct flow injection ESI-HRMS (FTMS) analysis of lipid extracts

Why This Matters

Selecting a structurally matched deuterated standard eliminates the need for complex response factor correction algorithms, simplifying method validation and improving inter-laboratory reproducibility for unsaturated cholesteryl ester quantification.

• [1] Höring M, et al. Quantification of Cholesterol and Cholesteryl Ester by Direct Flow Injection High-Resolution Fourier Transform Mass Spectrometry Utilizing Species-Specific Response Factors. Anal Chem. 2019;91(5):3459-3466. View Source

Optimal Applications for 14:1 Cholesteryl Ester-d7 (CAS 2342574-68-7) in Quantitative Lipid Analysis

Absolute Quantification of CE(14:1) in Plasma and Serum for Cardiovascular Biomarker Studies

Endogenous CE(14:1) species are components of lipoprotein particles and are implicated in lipid storage and transport. This internal standard enables precise, matrix-corrected quantification of CE(14:1) in human plasma or serum using LC-ESI-MS/MS. The deuterium labeling on the cholesterol backbone (+7 Da) ensures co-elution with the native analyte, normalizing for the significant ion suppression common in phospholipid-rich plasma matrices [1]. This workflow is essential for generating robust biomarker data in atherosclerosis and metabolic syndrome cohort studies [2].

Cellular Lipidomics: Tracking CE(14:1) Turnover and Storage in Cultured Cells and Tissue Homogenates

In mechanistic studies of lipid droplet formation and cholesterol esterification (mediated by ACAT/SOAT), 14:1 cholesteryl ester-d7 serves as an optimal internal standard for quantifying the CE(14:1) pool in cultured hepatocytes (e.g., HuH-7) or macrophage-derived foam cells. Direct flow injection HRMS methods validated with deuterated CE internal standards allow high-throughput profiling of cellular lipid extracts, and the use of a structurally matched d7-standard (CE 14:1-d7) avoids the species-specific response bias associated with unsaturated CE acyl chains [3]. The >99% purity (TLC) minimizes background interference in low-yield cell culture extracts .

In Vivo Stable Isotope Tracing of Cholesterol Ester Flux

While 14:1 CE-d7 is primarily an internal standard for quantification, its availability supports the expansion of deuterium-based metabolic flux studies. As demonstrated in mouse models, coupling LC/MS methods with stable isotope protocols (e.g., D₂O labeling) allows for the measurement of deuterium incorporation into the cholesterol and CE pools [4]. Having access to a defined CE 14:1-d7 standard facilitates the development of calibration curves and response factor determination necessary to quantify the fractional synthesis rate of endogenous CE(14:1) in vivo, providing a reference point for dynamic lipid turnover studies [4].

Method Development and Validation for CE(14:1) in Regulated Bioanalytical Laboratories

For CROs and pharmaceutical bioanalytical labs developing LC-MS/MS assays to quantify CE(14:1) as a pharmacodynamic biomarker, 14:1 cholesteryl ester-d7 is the preferred internal standard. Its stable isotope labeling satisfies FDA and EMA guidelines for internal standard selection in biomarker method validation, specifically regarding matrix effect evaluation and selectivity [2]. The use of a pre-formulated solution standard (1 mg/mL) with certified purity (>99%) reduces analyst preparation time and minimizes gravimetric error, ensuring robust, auditable data generation compliant with GLP standards .

Application

Selection Property

Validation Focus

CE(14:1) quantification in human plasma research matrices

Co-elution and isotopic dilution precision

Matrix-effect compensation in phospholipid-rich samples

Cellular lipidomics and CE(14:1) turnover in cultured cells

Structurally matched unsaturated CE standard

Avoidance of species-specific ion response bias

Deuterium-based metabolic flux studies of cholesteryl esters

Defined d7-labeled calibrant

Fractional synthesis rate modeling and response factor determination

Bioanalytical method development and validation

Certified purity (>99%) and pre-formulated solution

Method precision, reproducibility, and auditable data generation

• [1] Liebisch G, et al. High throughput quantification of cholesterol and cholesteryl ester by ESI-MS/MS. Biochim Biophys Acta. 2006;1761(1):121-128. View Source
• [2] Express Pharma. Dealing with challenges in testing and use of Stable Isotopic Labelled Standards. 2022. View Source
• [3] Höring M, et al. Quantification of Cholesterol and Cholesteryl Ester by Direct Flow Injection High-Resolution Fourier Transform Mass Spectrometry Utilizing Species-Specific Response Factors. Anal Chem. 2019;91(5):3459-3466. View Source
• [4] Castro-Perez J, et al. In vivo D2O labeling to quantify static and dynamic changes in cholesterol and cholesterol esters by high resolution LC/MS. J Lipid Res. 2011;52(1):159-169. View Source